Cas no 108492-59-7 (methyl 3-(4-cyanophenyl)oxirane-2-carboxylate)

• Product Name: methyl 3-(4-cyanophenyl)oxirane-2-carboxylate
• CAS No: 108492-59-7
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1078699
• PubChem ID: 14921350
• Update Time: 2025-10-28

methyl 3-(4-cyanophenyl)oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-cyanophenyl)-2-oxiranecarboxylate
• AG-B-27224
• AGN-PC-0030DV
• CTK6J1389
• methylcyanophenyloxiranecarboxylate
• MolPort-001-758-651
• SBB093096
• methyl 3-(4-cyanophenyl)oxirane-2-carboxylate
• DTXSID60565448
• CS-0234460
• 108492-59-7
• SS-2332
• MFCD09864842
• EN300-142138
• J-522086
• Z1509486217
• AKOS005073718
• Methyl3-(4-cyanophenyl)-2-oxiranecarboxylate

• MDL： MFCD09864842
• Inchi： 1S/C11H9NO3/c1-14-11(13)10-9(15-10)8-4-2-7(6-12)3-5-8/h2-5,9-10H,1H3
• InChI Key： BGZXIMFTXAMVRB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 330.4±42.0 °C at 760 mmHg
• Flash Point: 143.9±18.1 °C
• PSA: 62.62
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 3-(4-cyanophenyl)oxirane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on methyl 3-(4-cyanophenyl)oxirane-2-carboxylate

Comprehensive Overview of Methyl 3-(4-Cyanophenyl)Oxirane-2-Carboxylate (CAS No. 108492-59-7)

Methyl 3-(4-cyanophenyl)oxirane-2-carboxylate (CAS No. 108492-59-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This epoxide derivative, characterized by its cyano and ester functional groups, serves as a versatile intermediate in synthetic organic chemistry. Its unique molecular structure, featuring an oxirane ring, makes it a valuable building block for the synthesis of more complex molecules, particularly in drug discovery and agrochemical applications.

The compound's CAS number 108492-59-7 is a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. With the growing demand for high-purity intermediates, methyl 3-(4-cyanophenyl)oxirane-2-carboxylate has become a focal point in discussions about green chemistry and sustainable synthesis. Researchers are increasingly exploring its potential in catalyzed reactions, where its reactivity can be harnessed to minimize waste and improve yield efficiency.

In recent years, the compound has been linked to advancements in small-molecule drug development, particularly in the design of kinase inhibitors and anti-inflammatory agents. Its 4-cyanophenyl moiety contributes to enhanced binding affinity in target proteins, a feature highly sought after in structure-activity relationship (SAR) studies. This aligns with the current industry trend toward fragment-based drug design, where modular compounds like methyl 3-(4-cyanophenyl)oxirane-2-carboxylate play a pivotal role.

From a technical perspective, the oxirane-2-carboxylate group in this compound offers remarkable stereochemical control, making it invaluable for asymmetric synthesis. This property resonates with the pharmaceutical industry's emphasis on chiral purity, as regulatory agencies increasingly require enantiomerically pure active pharmaceutical ingredients (APIs). Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the compound's purity and structural integrity, topics frequently searched by quality control professionals.

The compound's stability under various conditions has also made it a subject of interest in material science applications. Recent studies have explored its incorporation into polymeric matrices for advanced coatings and adhesives, capitalizing on the cyano group's polarity to enhance material properties. This intersects with the broader industrial shift toward high-performance specialty chemicals, a trending topic in R&D circles.

For synthetic chemists, the methyl ester functionality in 108492-59-7 provides convenient handles for further derivatization, enabling diverse transformations through nucleophilic substitution or reduction reactions. This adaptability addresses the growing need for modular synthetic routes in both academic and industrial settings. Discussion forums and scientific communities frequently query about optimal reaction conditions for this compound, reflecting its practical importance in laboratory workflows.

Environmental considerations surrounding methyl 3-(4-cyanophenyl)oxirane-2-carboxylate have prompted investigations into biodegradation pathways and eco-friendly purification methods. These aspects align with global initiatives for responsible chemical management and the Principles of Green Chemistry, topics that dominate contemporary chemical engineering discourse. The compound's partition coefficients and environmental fate parameters are increasingly included in safety data sheets to meet evolving regulatory standards.

In analytical chemistry, the distinct UV absorption characteristics of the aromatic cyanophenyl group facilitate sensitive detection methods, making this compound a candidate for chromatographic standards and calibration references. This application addresses the pharmaceutical industry's persistent need for reliable analytical markers, a concern frequently raised in method development discussions.

The commercial availability of CAS 108492-59-7 through specialty chemical suppliers has expanded its accessibility for research purposes. Procurement specialists often search for information about bulk synthesis scalability and storage stability, reflecting practical considerations in supply chain management. Proper handling protocols emphasize protection from moisture and prolonged exposure to light, standard precautions for sensitive organic intermediates.

Looking forward, the scientific community anticipates novel applications of methyl 3-(4-cyanophenyl)oxirane-2-carboxylate in click chemistry and bioorthogonal reactions, emerging areas that promise to revolutionize molecular labeling and bioconjugation techniques. These potential uses position the compound at the intersection of chemical biology and medicinal chemistry, two fields experiencing exponential growth in research funding and publication output.

In summary, methyl 3-(4-cyanophenyl)oxirane-2-carboxylate (CAS No. 108492-59-7) represents a multifaceted chemical entity with broad utility across scientific disciplines. Its structural features continue to inspire innovative applications, from pharmaceutical intermediates to advanced material components, while ongoing research addresses both its synthetic potential and environmental profile. The compound's versatility ensures its enduring relevance in an evolving chemical landscape.